![molecular formula C19H16N6O B2500997 6-(3-{[6-Oxo-3-(pyridin-4-yl)-1,6-dihydropyridazin-1-yl]methyl}azetidin-1-yl)pyridine-3-carbonitrile CAS No. 2199209-32-8](/img/structure/B2500997.png)
6-(3-{[6-Oxo-3-(pyridin-4-yl)-1,6-dihydropyridazin-1-yl]methyl}azetidin-1-yl)pyridine-3-carbonitrile
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Molecular Structure Analysis
The molecular structure of this compound is likely to be quite complex, given the number of rings and functional groups present. It contains a pyridazinone ring, a pyridine ring, and an azetidine ring, among other features . These rings can have significant effects on the compound’s physical and chemical properties, as well as its biological activity .Chemical Reactions Analysis
The compound’s reactivity would be influenced by the various functional groups present in its structure. For example, the nitrile group could undergo hydrolysis to form a carboxylic acid, or reduction to form an amine . The pyridazinone ring could also potentially undergo various reactions .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of the nitrile group could increase its polarity, potentially affecting its solubility in various solvents . The presence of multiple rings could also affect its melting point and other physical properties .Scientific Research Applications
Synthesis and Characterization
Researchers have been synthesizing various derivatives of pyridine and pyridazinone compounds to explore their potential applications. These compounds, including the one , often serve as starting points or intermediates for the synthesis of complex molecules with promising biological activities. For example, the synthesis and characterization of new compounds derived from similar structures have demonstrated potential antimicrobial, anticancer, and DNA cleavage activities. Such activities suggest their potential application in the development of new therapeutic agents (B. Ravi et al., 2020; Safaa I. Elewa et al., 2021).
Antimicrobial and Antioxidant Activities
The derivatives of pyridine, including those related to 6-(3-{[6-Oxo-3-(pyridin-4-yl)-1,6-dihydropyridazin-1-yl]methyl}azetidin-1-yl)pyridine-3-carbonitrile, have shown considerable antimicrobial and antioxidant activities. These findings are significant for the development of new antimicrobial agents to combat resistant strains of bacteria and fungi, as well as compounds that could mitigate oxidative stress-related diseases (M. Salem et al., 2015).
Molecular Docking and In Vitro Screening
The potential of pyridine and pyridazinone derivatives for biological applications has also been assessed through molecular docking and in vitro screening. These studies aim to understand the interaction between these compounds and various biological targets, providing insights into their mechanism of action and potential efficacy in treating specific diseases (E. M. Flefel et al., 2018).
Optical and Structural Analysis
Further research into pyridine derivatives includes their optical and structural analysis, aiming at applications in materials science, such as in the development of new photonic materials, sensors, or optoelectronic devices. The detailed study of their optical properties and structural characteristics can lead to novel applications beyond biomedical uses (N. Roushdy et al., 2019).
Mechanism of Action
Target of Action
It’s worth noting that compounds with similar structures have been known to interact with various targets, contributing to their diverse biological and clinical applications .
Biochemical Pathways
Similar compounds have been found to influence a variety of pathways, leading to diverse biological activities .
Pharmacokinetics
It has been suggested that the compound has high gi absorption and is bbb permeant . . These properties could potentially impact the bioavailability of the compound.
properties
IUPAC Name |
6-[3-[(6-oxo-3-pyridin-4-ylpyridazin-1-yl)methyl]azetidin-1-yl]pyridine-3-carbonitrile |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H16N6O/c20-9-14-1-3-18(22-10-14)24-11-15(12-24)13-25-19(26)4-2-17(23-25)16-5-7-21-8-6-16/h1-8,10,15H,11-13H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BFOGNGMEIONTPZ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C(CN1C2=NC=C(C=C2)C#N)CN3C(=O)C=CC(=N3)C4=CC=NC=C4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H16N6O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
344.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
6-(3-{[6-Oxo-3-(pyridin-4-yl)-1,6-dihydropyridazin-1-yl]methyl}azetidin-1-yl)pyridine-3-carbonitrile |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.